2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene

• Molecular Formula: C16H15BrO
• Molecular Weight: 303.19 g/mol
• IUPAC Name: 5-bromo-2-phenylmethoxy-2,3-dihydro-1H-indene
• InChI: InChI=1S/C16H15BrO/c17-15-7-6-13-9-16(10-14(13)8-15)18-11-12-4-2-1-3-5-12/h1-8,16H,9-11H2
• InChI Key: TWNJZPKMNBNRSN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CC(=C2)Br)OCC3=CC=CC=C3

Description

2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene is a useful research compound. Its molecular formula is C16H15BrO and its molecular weight is 303.19 g/mol. The purity is usually 95%.
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Biological Activity

2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene is a compound with a unique structural arrangement that combines a brominated indene core with a benzyloxy substituent. This combination potentially enhances its biological activity, making it a subject of interest in medicinal chemistry and pharmacology. The compound's molecular formula is C$_{15}$H$_{13}$BrO, with a molecular weight of approximately 253.13 g/mol.

The presence of both the bromine atom and the benzyloxy group contributes to the compound's distinct chemical properties. These functional groups allow for diverse synthetic pathways and biological interactions, which are crucial for its potential therapeutic applications.

Antimicrobial Activity

Compounds similar to 2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene often exhibit antimicrobial properties due to the presence of halogen substituents like bromine. Preliminary studies suggest that this compound may inhibit the growth of various bacterial strains, although specific data on its antimicrobial efficacy remains limited.

Anticancer Potential

Research indicates that compounds with similar indene structures possess anticancer activity . For instance, derivatives of indoline have demonstrated significant cytotoxic effects against various cancer cell lines, including breast (MCF-7) and lung (A-549) cancer cells . The mechanism may involve the inhibition of key enzymes or pathways associated with tumor growth.

Anti-inflammatory Effects

The anti-inflammatory potential of 2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene is another area of interest. Compounds with similar structures have been reported to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

The exact mechanism of action for 2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene is not fully elucidated. However, it is hypothesized that the compound interacts with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity. For example, it may inhibit enzymes involved in disease pathways or alter receptor signaling cascades.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is critical for optimizing the biological activity of this compound. The following table summarizes key structural features and their potential impact on biological activity:

Structural Feature	Impact on Activity
Bromine Substituent	Enhances antimicrobial and anticancer properties
Benzyloxy Group	Improves solubility and bioavailability
Indene Core	Provides a framework for diverse biological interactions

Case Studies and Research Findings

• Anticancer Studies : In a study assessing various indole derivatives, compounds structurally related to 2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene showed promising anticancer activity against MCF-7 cells with IC$_{50}$ values ranging from 7.17 µM to 2.93 µM .
• Antimicrobial Screening : Preliminary assessments indicated that compounds with similar structures exhibited significant inhibition against Gram-positive bacteria, suggesting that 2-(Benzyloxy)-5-bromo-2,3-dihydro-1H-indene may have similar effects.
• Anti-inflammatory Mechanisms : Research into related compounds has shown that they can significantly reduce inflammation markers in vitro, indicating potential applications in treating inflammatory diseases.